![molecular formula C15H9ClFN3O2 B6240525 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid CAS No. 2375269-19-3](/img/no-structure.png)
4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid
Overview
Description
4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid (4-CFQ) is an organic compound that has been widely studied for its potential applications in various scientific fields. 4-CFQ is a heterocyclic aromatic compound, consisting of a quinazoline nucleus with a carboxylic acid group and a 3-chloro-4-fluorophenyl substituent. It is a promising material for use in organic synthesis, as well as for its potential medicinal and biological applications.
Scientific Research Applications
4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid has been studied for its potential applications in various scientific fields. It has been used as a starting material in the synthesis of a variety of organic compounds, including heterocyclic compounds, polymers, and pharmaceuticals. It has also been used in the synthesis of biologically active molecules, such as inhibitors of cyclooxygenase-2 (COX-2) and other enzymes. This compound has also been studied for its potential use as a material for thin-film transistors and other electronic devices.
Mechanism of Action
The mechanism of action of 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is thought that this compound binds to the active site of the enzyme, preventing its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and has been studied for its potential use in the treatment of inflammatory conditions. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, this compound is a stable compound, making it suitable for use in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not water-soluble, which can limit its use in certain applications. Additionally, the compound is not FDA-approved for use in humans, so its use in clinical trials is limited.
Future Directions
The potential applications of 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid are vast and the compound has been studied for its potential use in a variety of scientific fields. Possible future directions for this compound include its use in the development of new drugs and treatments for various diseases, such as cancer and inflammatory conditions. Additionally, this compound could be used in the development of new materials for thin-film transistors and other electronic devices. Additionally, this compound could be used in the development of new polymers, heterocyclic compounds, and pharmaceuticals. Finally, this compound could be used in the development of new catalysts and other chemical reactions.
Synthesis Methods
The synthesis of 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid has been widely studied in the scientific literature. The most commonly used method is a two-step process that involves the reaction of 4-chloro-3-fluorobenzonitrile with ethyl cyanoacetate in the presence of a base, followed by cyclization with an acid. The reaction yields this compound in high yields and with good purity. Other methods of synthesis have also been reported, such as the reaction of 4-chloro-3-fluorobenzonitrile with ethyl cyanoacetate in the presence of a base, followed by cyclization with an acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid involves the reaction of 3-chloro-4-fluoroaniline with 6-aminoquinazoline, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "3-chloro-4-fluoroaniline", "6-aminoquinazoline", "Carbon dioxide", "Base (e.g. sodium hydroxide)", "Solvent (e.g. dimethylformamide)" ], "Reaction": [ "Step 1: 3-chloro-4-fluoroaniline is reacted with 6-aminoquinazoline in the presence of a base and a solvent to form the intermediate 4-[(3-chloro-4-fluorophenyl)amino]quinazoline.", "Step 2: The intermediate is then carboxylated using carbon dioxide in the presence of a base and a solvent to form the final product, 4-[(3-chloro-4-fluorophenyl)amino]quinazoline-6-carboxylic acid." ] } | |
CAS RN |
2375269-19-3 |
Molecular Formula |
C15H9ClFN3O2 |
Molecular Weight |
317.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
